Cas no 1330296-44-0 (4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine)

• Product name: 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine
• CAS No: 1330296-44-0
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6339121
• PubChem ID: 16806054

4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine
• SR-01000416830-1
• AKOS026677672
• 2-mercapto-4-(2-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile compound with 4-methylmorpholine (1:1)
• SR-01000416830
• F0182-0152
• 4-methylmorpholine;4-(2-nitrophenyl)-2-oxo-6-sulfanyl-3,4-dihydro-1H-pyridine-5-carbonitrile
• 1330296-44-0

• Inchi： 1S/C12H9N3O3S.C5H11NO/c13-6-9-8(5-11(16)14-12(9)19)7-3-1-2-4-10(7)15(17)18;1-6-2-4-7-5-3-6/h1-4,8,19H,5H2,(H,14,16);2-5H2,1H3
• InChI Key： XALVWOHLUHVEAQ-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C(C2C=CC=CC=2[N+](=O)[O-])CC(N1)=O.O1CCN(C)CC1

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Additional information on 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine

Introduction to Compound with CAS No. 1330296-44-0 and Product Name: 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine

The compound with the CAS number 1330296-44-0 and the product name 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a nitrophenyl group and a sulfanyl group in its molecular framework contributes to its distinctive chemical behavior, making it a subject of intense research interest.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery. The structure of 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine incorporates elements that are known to enhance binding affinity and selectivity in biological targets. This has led to its exploration as a potential lead compound in the synthesis of new therapeutic agents. The tetrahydropyridine core is particularly noteworthy, as it is frequently found in bioactive molecules that exhibit pharmacological activity.

The nitrophenyl substituent at the 4-position of the tetrahydropyridine ring introduces a region of high electrophilicity, which can be exploited in further derivatization and functionalization processes. This feature makes the compound a versatile building block for designing molecules with tailored properties. Additionally, the sulfanyl group at the 2-position contributes to the compound's overall reactivity and stability, influencing its solubility and metabolic pathways.

Recent studies have highlighted the importance of sulfanyl-containing heterocycles in medicinal chemistry. These compounds often exhibit promising biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The incorporation of such moieties into drug candidates has been shown to improve pharmacokinetic profiles and reduce side effects. The compound in question aligns with this trend, offering a potential scaffold for developing next-generation therapeutics.

The carbonitrile group at the 3-position of the tetrahydropyridine ring further enhances the compound's chemical diversity. Carbonitriles are well-known for their ability to participate in various chemical reactions, including nucleophilic additions and cyclizations, which can be leveraged to create more complex molecular architectures. This versatility makes 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine a valuable asset in synthetic chemistry.

Moreover, the presence of 4-methylmorpholine as a component or derivative suggests potential applications in central nervous system (CNS) drug development. Morpholine derivatives are known for their role in modulating neurotransmitter systems and have been investigated for their effects on cognition and motor function. The combination of these structural elements may lead to compounds with enhanced efficacy and reduced toxicity compared to existing treatments.

Advances in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular modeling studies on 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine have revealed potential binding interactions with various biological targets. These predictions provide valuable insights into the compound's mechanism of action and guide further experimental validation.

In conclusion, the compound with CAS number 1330296-44-0 and product name 4-(2-nitrophenyl)-6-oxo-2-sulfanyl-1,4,5,6-tetrahydropyridine-3-carbonitrile; 4-methylmorpholine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting subject for future studies aimed at developing novel therapeutic agents.